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Compound of Interest

Compound Name: JNJ-4355

Cat. No.: B12394187

Essential Safety and Handling Guide for JNJ-
4355

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of INJ-4355, a highly potent MCL-1 (myeloid cell leukemia-1) inhibitor with antitumor activity.[1]
[2] Adherence to these guidelines is essential to ensure personnel safety and maintain a
secure laboratory environment. Given the high potency of this compound, it should be handled
with the utmost care, similar to other high-potency active pharmaceutical ingredients (HPAPIS).

Hazard Profile and Safety Precautions

JNJ-4355 is a chemical probe and a potent MCL-1 inhibitor with a Ki of 18 pM.[1] While a
specific Safety Data Sheet (SDS) with comprehensive toxicological data is not publicly
available, the compound's potent biological activity necessitates stringent safety protocols to
prevent accidental exposure. All handling of INJ-4355 should occur in a controlled
environment, such as a designated fume hood, to minimize the risk of inhalation or skin
contact.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye
contact. The following table summarizes the required PPE for handling JNJ-4355.
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PPE Category Item Specifications and Use

Nitrile or neoprene gloves
should be worn at all times.
Gloves must be inspected
Hand Protection Chemical-resistant gloves before use and changed
frequently, especially after
direct contact with the

compound.

Must conform to EN 166 (EU)
] Safety glasses with side or NIOSH (US) standards to
Eye Protection _ _
shields or goggles protect against splashes and

airborne particles.

For handling powders or
creating aerosols, a full-face
respirator with appropriate

) ) ) cartridges should be used. In a

Respiratory Protection Respirator ]

well-ventilated area or fume
hood, a disposable N95
respirator may be sufficient for

handling small quantities.[3]

A buttoned lab coat must be
worn to protect skin and
) clothing. For procedures with a
Body Protection Laboratory coat ) ) o
higher risk of contamination,
impervious clothing should be

considered.

Quantitative Data Summary

The following table summarizes key in vitro potency and selectivity data for JNJ-4355, as well
as its activity in cellular assays.[4] This data underscores the compound's high potency and
should inform risk assessments and handling procedures.
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Assay Type Target/Cell Line Result (Ki or AC50)
In vitro Potency MCL1 0.015 nM (Ki)

In vitro Selectivity hBCL2 > 3.75 pM (Ki)
hBCL2A1 (BFL-1) > 5 uM (Ki)

hBCL2L1 (BCL-XL) > 5 uM (Ki)

Cellular Potency (Caspase Glo

Assay) MOLP-8 12 nM (AC50)
KMS12PE 69 nM (AC50)

KMS12PE KO > 30 uM (AC50)

Experimental Protocols

In vitro HTRF Assay for MCL1 Inhibition:

The in vitro potency of INJ-4355 was determined using a Homogeneous Time-Resolved
Fluorescence (HTRF) assay. This competitive binding assay measures the ability of the
compound to displace a fluorescently labeled tracer from the MCL1 protein. The resulting
signal is inversely proportional to the binding affinity of the compound. The inhibitory constant
(Ki) is then calculated from the IC50 value.

Caspase-Glo® Cellular Assay:

To assess the pro-apoptotic activity of INJ-4355 in a cellular context, a Caspase-Glo® assay
was utilized with MOLP-8 and KMS12PE cell lines. This luminescent assay measures the
activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway. An
increase in luminescence indicates an increase in caspase activity and, therefore, apoptosis.
The half-maximal activity concentration (AC50) is determined from the dose-response curve.

Safe Handling and Disposal Plan

Safe handling of INJ-4355 requires a controlled environment and strict adherence to
procedural steps to minimize exposure risk.
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Operational Plan:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within the fume hood by lining it with absorbent, disposable material.

» Weighing: Weigh the solid compound in a ventilated balance enclosure to prevent the
generation of dust.

e Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

o Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment. Wash
hands and any exposed skin immediately and thoroughly.

Emergency Procedures:
 Inhalation: Move the subject to fresh air. If necessary, provide artificial respiration.

» Skin or Eye Contact: Flush with large amounts of water. Remove contaminated clothing and
wash it before reuse.

« Ingestion: Do not induce vomiting. Seek immediate medical attention.
Disposal Plan:

Proper disposal of INJ-4355 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

e Solid Waste: Collect all solid waste, including unused compound and contaminated
disposables (e.g., gloves, absorbent paper), in a clearly labeled, sealed container.

» Liquid Waste: Collect all liquid waste containing JNJ-4355 in a separate, clearly labeled, and

sealed waste container.

o Disposal Route: All waste must be disposed of as hazardous chemical waste in accordance
with local, state, and federal regulations. Do not dispose of it down the drain or in regular
trash.
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Workflow for Safe Handling of INJ-4355

Click to download full resolution via product page

Caption: Workflow for the safe handling of JNJ-4355.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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